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Compound Name: N-bromo-t-butylamine

Cat. No.: B8489873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-bromo-t-butylamine is an N-haloamine compound that serves as a reagent in organic

synthesis. Its utility is primarily associated with bromination reactions, where the nitrogen-

bromine bond can act as a source of electrophilic or radical bromine. The bulky tert-butyl group

influences its reactivity and selectivity. This technical guide provides a detailed overview of the

known physical properties, experimental protocols for its synthesis and characterization, and

logical workflows related to its application.

Core Physical and Chemical Properties
Quantitative data for N-bromo-t-butylamine is summarized below. It is important to note that

while some physical properties have been computationally predicted, experimentally

determined values for properties such as boiling point, melting point, and density are not

readily available in the cited literature.
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Property Value Source

Molecular Formula C₄H₁₀BrN PubChem[1][2]

Molecular Weight 152.03 g/mol PubChem[1][2]

IUPAC Name
N-bromo-2-methylpropan-2-

amine
PubChem[1][2]

Synonyms
N-bromo-tert-butylamine, N-

Monobrom-tert.-butylamin
PubChem[1]

CAS Number 51655-37-9 ChemSrc[3]

InChI Key
QLCPTARABILRDA-

UHFFFAOYSA-N
PubChem[1][2]

Canonical SMILES CC(C)(C)NBr PubChem[1][2]

Solubility Soluble in toluene ResearchGate[4]

Purity (typical) 95% BenchChem[2]

Experimental Protocols
Synthesis: In Situ Preparation
N-bromo-t-butylamine is often prepared in situ for immediate use in subsequent reactions due

to the potential instability of N-haloamines.[4]

Materials:

tert-Butylamine

Bromine (Br₂)

Toluene

Procedure:

A solution of tert-butylamine is prepared in toluene.
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The solution is cooled to a temperature range of -20 to -30 °C.

Bromine is added dropwise to the cooled solution with stirring. The reaction is typically

stoichiometric (1:1 molar ratio).

The resulting solution contains N-bromo-t-butylamine and is used directly for the intended

application, such as the ortho-bromination of phenols.[4]

Safety Precautions:

This procedure should be conducted in a well-ventilated fume hood.[4]

Both bromine and tert-butylamine are corrosive and toxic. Appropriate personal protective

equipment (gloves, goggles, lab coat) must be worn.[4]

The reaction should be performed at low temperatures to control its exothermicity.

In Situ Synthesis Workflow.

Characterization and Purity Assessment
The purity and identity of N-bromo-t-butylamine can be assessed using chromatographic and

spectroscopic techniques.

Gas Chromatography (GC) / Gas Chromatography-Mass Spectrometry (GC-MS):

For volatile and thermally stable compounds like N-bromo-t-butylamine, GC is a suitable

method for purity assessment.[2] GC-MS can be used for both quantification and structural

confirmation.

Illustrative GC Parameters:[2]
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Parameter Value

Column
Capillary, e.g., DB-5 (5% Phenyl

Methylpolysiloxane)

Column Dimensions 30 m x 0.25 mm ID x 0.25 µm film thickness

Carrier Gas Helium (He)

Flow Rate 1.0 mL/min

Oven Temperature
Initial: 50 °C (2 min hold)Ramp: 15 °C/min to

200 °C (5 min hold)

Injector Temp. 250 °C

Detector Temp. 280 °C (FID or MS)

Injection Volume 1 µL (split ratio 10:1)

Spectroscopic Characterization (Predicted):

While specific experimental spectra for N-bromo-t-butylamine are not readily available, the

following characteristic signals would be expected based on its structure:

Infrared (IR) Spectroscopy:

C-H stretching: Around 2970-2870 cm⁻¹ for the t-butyl group.

C-H bending: Around 1470 cm⁻¹ and 1370 cm⁻¹ (characteristic doublet for t-butyl).

C-N stretching: Typically in the 1250-1020 cm⁻¹ region.

N-Br stretching: Expected in the far-infrared region, typically below 700 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A single sharp peak in the aliphatic region (likely around 1.2-1.5 ppm)

corresponding to the nine equivalent protons of the tert-butyl group. The N-H proton signal

from the starting material would be absent.
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¹³C NMR: Two signals would be expected: one for the quaternary carbon of the t-butyl

group and one for the three equivalent methyl carbons.

GC-MS Characterization Workflow.

Reactivity and Applications
The primary application of N-bromo-t-butylamine in organic synthesis is as a brominating

agent. The N-Br bond can undergo homolytic cleavage to generate a bromine radical or

participate in electrophilic bromination reactions.

Allylic Bromination: One notable application is in allylic bromination, where a bromine atom is

introduced at a position adjacent to a double bond. This reactivity is analogous to that of N-

bromosuccinimide (NBS).

Role in Allylic Bromination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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